Cas no 246047-72-3 (Grubbs Catalyst, 2nd Generation)

• Product Name: Grubbs Catalyst, 2nd Generation
• CAS No: 246047-72-3
• MF: C₄₆H₆₅Cl₂N₂PRu
• MW: 849
• MDL: MFCD03453237
• CID: 67186
• PubChem ID: 329758255
• Update Time: 2024-10-30

Grubbs Catalyst, 2nd Generation Chemical and Physical Properties

Names and Identifiers

• Grubbs Catalyst 2nd Generation
• 1,3-Bis-(2,4,6-trimethylphenyl)-2-(imidazolidinylidene)(dichlorophenylmethylene)(tricyclohexylphosphine)ruthenium, Benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium, (1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)dichloro(phenylmethylene)(tricyclohexylphosphine)ruthenium
• Benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene] dichloro(tricyclohexyl-phosphine) ruthenium
• Grubbs Catalyst, 2nd Generation,(1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)dichloro(phenylmethylene)(tricyclohexylphosphine)ruthenium, 1,3-Bis-(2,4,6-trimethylphenyl)-2-(imidazolidinylidene
• 1,3-Bis-(2,4,6-trimethylphenyl)-2-(imidazolidinylidene)(dichlorophenylmethylene)(tricyclohexylphosphine)ruthenium, Benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium
• (1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene )dichloro(phenylmethylene)(tricyclohexylphosphine)rutheni um
• benzylidene-[1,3-bis(2,4,6-trimethylphenyl)imidazolidin-2-ylidene]-dichlororuthenium,tricyclohexylphosphane
• Tricyclohexylphosphine[1,3-bis(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-2-ylidene][benzylidene]rut
• Grubbs 2
• Grubb's 2nd generation catalyst
• GRUBB'S SECOND GENERATION CATALYST
• Dichloro[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene](benzylidene)(tricyclohexylphosphine)ruthenium(II)
• Grubbs Catalyst® C848
• 1,3-Bis(2,4,6-trimethylphenyl)-2-(imidazolidinylidene)(dichlorophenylmethylene)(tricyclohexylphosphine)ruthenium
• (1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene)dichloro(phenylmethylene)(tricyclohexylphosphine)ruthenium
• Grubbs Catalyst, 2nd Generation
• Benzylidene[1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro(tricyclohexylphosphine)ruthenium
• Grubbs Catalyst 2nd. generation
• PubChem18279
• C46H65Cl2N2PRu
• Gru
• A19560
• 246047-72-3
• Ruthenium, [1,3-bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylene)(tricyclohexylphosphine)-, (SP-5-41)-
• J-521418
• DTXSID901014845
• AKOS015904330
• BCP21872
• Grubbs Catalyst(TM) 2nd Generation
• benzylidene-[1,3-bis(2,4,6-trimethylphenyl)imidazolidin-2-ylidene]-dichlororuthenium;tricyclohexylphosphane
• Grubbs 2nd generation catalyst
• Tricyclohexylphosphine[1,3-bis(2,4,6-trimethylphenyl)-4,5-dihydroimidazol-2-ylidene][benzylidene]Ru(IV)dichloride
• [1,3-BIS(2,4,6-TRIMETHYLPHENYL)IMIDAZOLIDIN-2-YLIDENE]DICHLORO(PHENYLMETHYLIDENE)RUTHENIUM; TRICYCLOHEXYLPHOSPHINE
• SCHEMBL133552

• MDL： MFCD03453237
• Inchi： InChI=1S/C21H26N2.C18H33P.C7H6.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h9-12H,7-8H2,1-6H3;16-18H,1-15H2;1-6H;2*1H;/q;;;;;+2/p-2
• InChI Key： FCDPQMAOJARMTG-UHFFFAOYSA-L
• SMILES： CC1C=C(C)C(N2CCN(C3C(C)=CC(C)=CC=3C)C2=[Ru](=CC2C=CC=CC=2)(Cl)Cl)=C(C)C=1.C1CCC(P(C2CCCCC2)C2CCCCC2)CC1

Computed Properties

• Exact Mass: 848.33100
• Monoisotopic Mass: 848.330583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 927
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Purplish red powdered solid
• Melting Point: 143.5-148.5 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 20.07000
• LogP: 13.86190
• Solubility: Soluble in organic solvents, it is usually used in CH2Cl2, benzene or toluene solutions.
• Vapor Pressure: No data available

Grubbs Catalyst, 2nd Generation Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN1325 - class 4.1 - PG 2 - Flammable solids, organic, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S26; S36/37/39
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Catalysts